Cas no 2138336-29-3 (4-Methyl-5-(prop-1-en-2-yl)pyridin-3-amine)

• Product Name: 4-Methyl-5-(prop-1-en-2-yl)pyridin-3-amine
• CAS No: 2138336-29-3
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 6398009
• PubChem ID: 148915903
• Update Time: 2025-10-18

4-Methyl-5-(prop-1-en-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2138336-29-3
• 4-methyl-5-(prop-1-en-2-yl)pyridin-3-amine
• EN300-737144
• 4-Methyl-5-(prop-1-en-2-yl)pyridin-3-amine

• Inchi： 1S/C9H12N2/c1-6(2)8-4-11-5-9(10)7(8)3/h4-5H,1,10H2,2-3H3
• InChI Key： PJNRIQLPMGNYEV-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)=C(C=1)C(=C)C)N

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-Methyl-5-(prop-1-en-2-yl)pyridin-3-amine

Professional Introduction to 4-Methyl-5-(prop-1-en-2-yl)pyridin-3-amine (CAS No. 2138336-29-3)

4-Methyl-5-(prop-1-en-2-yl)pyridin-3-amine, identified by its CAS number 2138336-29-3, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic amine features a pyridine core substituted with a methyl group at the 4-position and an allyl group at the 5-position, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural attributes of 4-Methyl-5-(prop-1-en-2-yl)pyridin-3-amine contribute to its potential applications in medicinal chemistry. The presence of the nitrogen-containing pyridine ring enhances its interaction with biological targets, while the allyl substituent offers opportunities for further functionalization. These characteristics have garnered interest from researchers exploring novel pharmacophores for therapeutic development.

In recent years, the compound has been explored in the context of drug discovery, particularly for its role as a precursor in synthesizing small-molecule inhibitors. The pyridine scaffold is widely recognized for its prevalence in bioactive compounds, and modifications at the 3-amino position introduce further variability, enabling fine-tuning of pharmacological properties. This has led to investigations into its potential as a lead compound for addressing various therapeutic challenges.

One of the most compelling aspects of 4-Methyl-5-(prop-1-en-2-yl)pyridin-3-amine is its utility in generating derivatives with enhanced binding affinity and selectivity. Researchers have leveraged this compound to develop novel analogs targeting specific biological pathways. For instance, studies have demonstrated its incorporation into kinase inhibitors, where the pyridine moiety facilitates optimal interactions with ATP-binding pockets. Such findings underscore the importance of this scaffold in designing next-generation therapeutics.

The synthesis of 4-Methyl-5-(prop-1-en-2-yl)pyridin-3-amine involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater modularity in constructing complex molecular architectures.

The pharmacological profile of derivatives derived from 4-Methyl-5-(prop-1-en-2-y)pyridin--3-amine continues to be a subject of intense investigation. Preclinical studies have highlighted its potential in modulating enzyme activity and receptor binding. For example, modifications at the 3-amino position have been shown to influence solubility and metabolic stability, critical factors in drug development. Such insights are instrumental in guiding the design of clinical candidates with improved pharmacokinetic profiles.

The role of computational chemistry in optimizing derivatives of 4-Methyl--5-(prop--1-en--2-y)pyridin--3-amine cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and identify promising structural modifications before experimental validation. This approach accelerates the drug discovery pipeline by minimizing costly trial-and-error experimentation.

In conclusion, 4-Methyl--5-(prop--1-en--2-y)pyridin--3-amine (CAS No. 2138336--29--3) represents a valuable building block in pharmaceutical research. Its unique structural features and versatility make it a compelling candidate for developing novel therapeutics targeting diverse diseases. As research progresses, further exploration of its derivatives is expected to yield groundbreaking advancements in medicine.